3,4-Dihydro-2-(1,3-dithiolan-2-yl)-1(2H)-naphthalenone

• CAS No.: 60575-31-7
• Molecular Formula: C13H14OS2
• Molecular Weight: 250.4 g/mol
• IUPAC Name: 2-(1,3-dithiolan-2-yl)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C13H14OS2/c14-12-10-4-2-1-3-9(10)5-6-11(12)13-15-7-8-16-13/h1-4,11,13H,5-8H2
• InChI Key: JZFCYFMJVXMRFT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C(=O)C1C3SCCS3

Description

3,4-Dihydro-2-(1,3-dithiolan-2-yl)-1(2H)-naphthalenone is a naphthalenone derivative characterized by a fused dihydronaphthalene core and a 1,3-dithiolane substituent. This compound belongs to a class of heterocyclic organic molecules where sulfur-containing moieties (like dithiolane) influence reactivity, stability, and biological activity. Its structural complexity makes it a subject of interest in synthetic organic chemistry and drug discovery, particularly for applications requiring redox-active or chelating properties due to the dithiolane group .

The available data primarily focus on structurally related naphthalenones with benzodioxole or phenylmethylene substituents (e.g., 3,4-Dihydro-2-(1,3-benzodioxol-5-ylmethylene)-1(2H)-naphthalenone) . The following comparison is thus based on structurally analogous compounds and inferred properties.

Biological Activity

3,4-Dihydro-2-(1,3-dithiolan-2-yl)-1(2H)-naphthalenone, also known by its CAS number 60575-31-7, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C₁₃H₁₄O₁S₂
• Molecular Weight : 250.38 g/mol
• Structure : The compound features a naphthalene core substituted with a dithiolan moiety, which is critical for its biological activity.

1. Antioxidant Activity

Research indicates that compounds containing dithiolan structures often exhibit antioxidant properties. For instance, the presence of sulfur in the dithiolan ring can facilitate the scavenging of free radicals, thereby protecting cells from oxidative stress.

2. Neuroprotective Effects

A study highlighted the design and synthesis of hybrid compounds that include 3,4-dihydro-2-(1,3-dithiolan-2-yl)-1(2H)-naphthalenone derivatives aimed at treating Alzheimer's disease (AD). These compounds demonstrated dual inhibition of acetylcholinesterase (AChE) and monoamine oxidase (MAO), which are critical targets in neurodegenerative disorders. The most promising derivative showed:

• IC50 values :
  • AChE: 0.28 µM
  • MAO-B: 2.81 µM
  • MAO-A: 0.91 µM
    This derivative was noted for its ability to cross the blood-brain barrier (BBB) and exhibited no cytotoxicity at concentrations below 12.5 µM .

3. Antimicrobial Activity

The dithiocarbamate structure has been associated with antimicrobial properties. Compounds similar to 3,4-dihydro-2-(1,3-dithiolan-2-yl)-1(2H)-naphthalenone have shown effectiveness against various bacterial strains in vitro, suggesting potential applications in treating infections.

Case Study 1: Alzheimer’s Disease Research

In a recent study focused on developing multi-targeted drugs for Alzheimer's disease, researchers synthesized several derivatives of 3,4-dihydro-2-(1,3-dithiolan-2-yl)-1(2H)-naphthalenone. The lead compound demonstrated significant inhibition of both AChE and MAOs, showcasing its potential as a therapeutic agent for neurodegenerative diseases .

Case Study 2: Antioxidant Evaluation

Another investigation assessed the antioxidant capacity of various dithiolan-containing compounds. The results indicated that these compounds could effectively reduce oxidative stress markers in cellular models, supporting their use in formulations aimed at combating oxidative damage .

The biological activities of 3,4-dihydro-2-(1,3-dithiolan-2-yl)-1(2H)-naphthalenone can be attributed to several mechanisms:

• Enzyme Inhibition : The compound's structural features allow it to bind effectively to active sites on enzymes like AChE and MAOs.
• Radical Scavenging : The sulfur atoms within the dithiolan ring can donate electrons to free radicals, neutralizing them and preventing cellular damage.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key differences between 3,4-Dihydro-2-(1,3-dithiolan-2-yl)-1(2H)-naphthalenone (hypothetical) and related naphthalenones from the evidence:

Compound Name	Substituent	Molecular Formula	Key Features	Biological/Industrial Relevance
3,4-Dihydro-2-(1,3-dithiolan-2-yl)-1(2H)-naphthalenone (hypothetical)	1,3-Dithiolane	C₁₃H₁₄OS₂	Sulfur-rich dithiolane ring; potential for disulfide bond formation	Possible applications in catalysis, materials science, or as a redox-active pharmacophore
3,4-Dihydro-2-(1,3-benzodioxol-5-ylmethylene)-1(2H)-naphthalenone	Benzodioxole methylene	C₁₈H₁₄O₃	Oxygen-rich benzodioxole moiety; enhanced solubility and π-π stacking	Studied for antimicrobial, antioxidant, and enzyme-inhibitory activities
(E)-3,4-Dihydro-2-((4-methoxyphenyl)methylene)-1(2H)-naphthalenone	4-Methoxyphenyl methylene	C₁₈H₁₆O₂	Methoxy group improves lipophilicity and membrane permeability	Investigated for synthetic versatility in organic chemistry and drug design
3,4-Dihydro-2-(phenylmethylene)-1(2H)-naphthalenone	Phenylmethylene	C₁₇H₁₄O	Simple aromatic substitution; limited polarity	Used as a precursor in MAO-B inhibitor studies for neurodegenerative diseases
3,4-Dihydro-6,7-dihydroxy-1(2H)-naphthalenone	Dihydroxy groups	C₁₀H₁₀O₃	Polar hydroxyl groups; strong antioxidant potential	Explored for free radical scavenging and neuroprotective effects

Key Structural and Functional Differences:

Substituent Chemistry: The dithiolane group in the target compound introduces sulfur atoms, which may confer redox activity (e.g., disulfide bond formation) distinct from oxygen-containing analogs like benzodioxole derivatives . Benzodioxole-substituted naphthalenones exhibit enhanced solubility and π-π interactions due to their oxygen-rich structure, favoring interactions with biological targets like enzymes . Methoxy or hydroxyl groups (e.g., in ) modulate lipophilicity and hydrogen-bonding capacity, directly impacting bioavailability and target selectivity.

Synthetic Accessibility :

• Dithiolane-containing compounds often require specialized reagents (e.g., 1,2-ethanedithiol) for cyclization, whereas benzodioxole derivatives are synthesized via condensation reactions with catechol derivatives .

The dithiolane analog’s bioactivity remains speculative but could involve metal chelation or redox modulation.